Cas no 2060026-30-2 (4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol)

• Product Name: 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol
• CAS No: 2060026-30-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD30488677
• CID: 5222119
• PubChem ID: 125450440
• Update Time: 2025-05-19

4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,6,6-Tetramethyl-5,7-dihydro-1,2-benzoxazol-3-one
• 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol

• MDL： MFCD30488677
• Inchi： 1S/C11H17NO2/c1-10(2)5-7-8(9(13)12-14-7)11(3,4)6-10/h5-6H2,1-4H3,(H,12,13)
• InChI Key： WPZGYCBLPIZFTO-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)(C)CC(C)(C)C2)C(=O)N1

Additional information on 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol

4,4,6,6-Tetramethyl-4,5,6,7-Tetrahydro-1,2-Benzoxazol-3-Ol: A Comprehensive Overview

The compound 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol, also known by its CAS number CAS No. 2060026-30-2, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds containing a benzene ring fused to an oxazole ring. The presence of multiple methyl groups at positions 4 and 6 in the tetrahydrobenzoxazole framework imparts unique chemical and physical properties to this compound.

Recent studies have highlighted the potential of 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol in various fields. In the pharmaceutical industry, this compound has shown promise as a precursor for drug development due to its ability to undergo various functional group transformations. Researchers have explored its use in synthesizing bioactive molecules with potential anti-inflammatory and antioxidant properties. The tetrahydrobenzoxazole moiety is particularly valuable in medicinal chemistry as it can serve as a scaffold for designing novel therapeutic agents.

In addition to its pharmaceutical applications, CAS No. 2060026-30-2 has garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound with high purity and yield. These methods include both traditional organic synthesis techniques and modern catalytic processes that minimize environmental impact.

The synthesis of 4,4,6,6-tetramethyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-ol typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of an appropriate benzaldehyde derivative with an amine or ammonium salt in the presence of a dehydrating agent. The subsequent reduction step introduces the tetrahydrobenzoxazole framework with the desired methyl substituents.

The structural features of this compound contribute significantly to its reactivity and stability. The methyl groups at positions 4 and 6 create steric hindrance around the oxazole ring system. This steric effect influences both the electronic properties and the conformational flexibility of the molecule. Such characteristics are advantageous in applications where specific molecular interactions are desired.

In recent years, CAS No. 2060026-30-2 has been studied for its role in catalytic processes. Its ability to act as a ligand or catalyst support has been explored in various industrial reactions. For instance, 4,4,6,6-tetramethyl-substituted benzoxazoles have been reported to enhance the selectivity and efficiency of certain transition metal-catalyzed reactions.

The environmental impact of synthesizing and using this compound is another area of active research. Scientists are investigating ways to optimize production processes to reduce waste and energy consumption while maintaining product quality.